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Compound of Interest

Compound Name: 2,4-Dimethyldecane

Cat. No.: B1670048 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

2,4-Dimethyldecane (C12H26) is a branched-chain alkane that may be present in various

complex hydrocarbon mixtures, including petroleum products and environmental samples.[1][2]

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the

separation, identification, and quantification of such volatile and semi-volatile organic

compounds. This application note provides a detailed protocol for the analysis of 2,4-
Dimethyldecane using GC-MS.

Data Presentation
The following table summarizes key quantitative data for the GC-MS analysis of 2,4-
Dimethyldecane.
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Parameter Value Reference

Molecular Formula C12H26 [1][2][3]

Molecular Weight 170.33 g/mol [1][2]

Kovats Retention Index

(Standard non-polar)
1115 [3]

Kovats Retention Index (Semi-

standard non-polar)
1106 [3]

Top m/z Peak 43 [3]

2nd Highest m/z Peak 57 [3]

3rd Highest m/z Peak 71 [3]

Experimental Protocols
This section outlines a typical methodology for the GC-MS analysis of 2,4-Dimethyldecane.

1. Sample Preparation:

A standard solution of 2,4-Dimethyldecane should be prepared in a volatile organic solvent

such as hexane or dichloromethane. The concentration should be adjusted to fall within the

linear range of the instrument, typically in the low parts-per-million (ppm) range. For complex

matrices, appropriate extraction and clean-up procedures may be necessary to isolate the

hydrocarbon fraction.

2. Gas Chromatography-Mass Spectrometry (GC-MS) Conditions:

The following instrumental parameters are recommended for the analysis of 2,4-
Dimethyldecane.
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GC Parameter Condition

Column

30 m x 0.25 mm ID, 0.25 µm film thickness,

100% Dimethylpolysiloxane (or equivalent non-

polar phase)

Carrier Gas Helium, constant flow rate of 1.0 mL/min

Inlet Split/Splitless

Inlet Temperature 280 °C

Injection Volume 1 µL

Split Ratio
50:1 (can be adjusted based on sample

concentration)

Oven Temperature Program
Initial temperature of 50 °C, hold for 2 minutes,

ramp to 250 °C at 10 °C/min, hold for 5 minutes.

MS Parameter Condition

Ion Source Temperature 230 °C

Transfer Line Temperature 280 °C

Ionization Mode Electron Ionization (EI)

Electron Energy 70 eV

Mass Range m/z 40-400

Solvent Delay 3 minutes

3. Data Acquisition and Analysis:

Data should be acquired in full scan mode. The identification of 2,4-Dimethyldecane can be

confirmed by comparing the acquired mass spectrum and retention time with a reference

standard or a spectral library such as the NIST Mass Spectral Library. The characteristic

fragment ions for branched alkanes, such as m/z 43, 57, and 71, are key identifiers.[3]
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Quantification can be performed by integrating the peak area of a characteristic ion and

comparing it to a calibration curve generated from standards of known concentrations.
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Caption: Experimental workflow for the GC-MS analysis of 2,4-Dimethyldecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670048#gas-chromatography-mass-spectrometry-
of-2-4-dimethyldecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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